Cas no 1101877-35-3 (methyl 3-(propan-2-yl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-(propan-2-yl)-1H-pyrazole-5-carboxylate
• CAS No: 1101877-35-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD09834277
• CID: 1029487
• PubChem ID: 25248195
• Update Time: 2025-04-20

methyl 3-(propan-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-isopropyl-1H-pyrazole-3-carboxylate
• methyl 5-propan-2-yl-1H-pyrazole-3-carboxylate
• ACN-P001026
• methyl 3-(methylethyl)pyrazole-5-carboxylate
• MolPort-004-853-427
• MolPort-015-095-923
• SBB025868
• STK352797
• methyl 3-(propan-2-yl)-1H-pyrazole-5-carboxylate
• DB-370949
• EN300-231849
• 1101877-35-3
• DTXSID60649474
• CS-0215284
• BBL031515
• Methyl 5-(propan-2-yl)-1H-pyrazole-3-carboxylate
• G30281
• MFCD09834277
• AKOS009548756
• SCHEMBL26924230
• Methyl 3-isopropyl-1H-pyrazole-5-carboxylate
• AKOS005168569
• methyl5-isopropyl-1H-pyrazole-3-carboxylate
• VS-10557
• BUB87735
• Z425822748

• MDL： MFCD09834277
• Inchi： 1S/C8H12N2O2/c1-5(2)6-4-7(10-9-6)8(11)12-3/h4-5H,1-3H3,(H,9,10)
• InChI Key： CWOFANOGQNEOTQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C)C)NN=1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 299.5±28.0 °C at 760 mmHg
• Flash Point: 134.9±24.0 °C
• PSA: 54.98
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 3-(propan-2-yl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)